molecular formula C12H20O3Si B8305343 5-[Tert-butyl(dimethyl)silyl]-4-(hydroxymethyl)-3-furaldehyde

5-[Tert-butyl(dimethyl)silyl]-4-(hydroxymethyl)-3-furaldehyde

Cat. No.: B8305343
M. Wt: 240.37 g/mol
InChI Key: MYONDEHHLINJPU-UHFFFAOYSA-N
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Description

5-[Tert-butyl(dimethyl)silyl]-4-(hydroxymethyl)-3-furaldehyde is a useful research compound. Its molecular formula is C12H20O3Si and its molecular weight is 240.37 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H20O3Si

Molecular Weight

240.37 g/mol

IUPAC Name

5-[tert-butyl(dimethyl)silyl]-4-(hydroxymethyl)furan-3-carbaldehyde

InChI

InChI=1S/C12H20O3Si/c1-12(2,3)16(4,5)11-10(7-14)9(6-13)8-15-11/h6,8,14H,7H2,1-5H3

InChI Key

MYONDEHHLINJPU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)C1=C(C(=CO1)C=O)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

n-BuLi (a 1.6M solution in hexane; 2.7 ml, 4.28 mmol) was added dropwise to a solution of 3-(2-tert-butyldimethylsilyl-furylmethanol (430 mg, 2.0 mmol) in dimethoxyethane (5 ml) at -78 degrees C. under argon. After stirring at 0 degrees C. for 15 minutes, lithium chloride (860 mg, 20.4 mmol), followed by N,N-dimethylformamide (0.35 ml, 4.48 mmol) was added. Stirring continued at 0 degrees C. for 16 hours and the mixture was quenched with ammonium chloride. Extraction with ethyl acetate and evaporation of the dried (magnesium sulfate) extracts gave a solid, which was recrystallized from hexane to give the titled aldehyde.
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